BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 9-
Chloromethylphenanthrene: Properties,
Synthesis, and Applications

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest |

Compound Name: 9-Chloromethylphenanthrene
CAS No.: 951-05-3
- 7

This guide provides a comprehensive technical overview of 9-Chloromethylphenanthrene, a
key chemical intermediate. Designed for researchers, chemists, and professionals in drug
development, it delves into the core physical and chemical properties, synthesis protocols,
reactivity, and applications of this versatile compound. Our focus is on delivering not just data,
but a field-proven perspective on the causality behind its chemical behavior and utility.

Core Molecular Profile and Physical Characteristics

9-Chloromethylphenanthrene is a derivative of phenanthrene, a polycyclic aromatic
hydrocarbon (PAH). Its structure consists of three fused benzene rings with a chloromethyl (-
CH:zCI) group attached at the 9-position.[1] This substitution is critical, as the chloromethyl
group serves as a highly reactive site, making the molecule a valuable precursor in various
synthetic pathways.[1][2]

The core identifiers and physical properties are summarized below. It is important to note that
while some experimental data is available, certain properties are based on computed values for
structurally similar compounds and should be treated as estimations.
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Property Value Source
IUPAC Name 9-(chloromethyl)phenanthrene [1]

CAS Number 951-05-3 [1][3][4]
Molecular Formula CisHu1Cl [11[31[4]
Molecular Weight 226.70 g/mol [1][3][4]

Canonical SMILES

C1=CC=C2C(=C1)C=C(C3=C
C=CC=C23)CCl

[1]

Appearance

(Not specified, likely a solid at

room temp.)

Melting Point

~394 K (121 °C) (Calculated

for 9-Chlorophenanthrene)

[5]

Boiling Point

~632 K (359 °C) (Calculated

for 9-Chlorophenanthrene)

[5]

Solubility

Low in water; soluble in
organic solvents (e.g., DMF,

Dichloromethane)

[6]

Chemical Reactivity and Mechanistic Insights

The chemical behavior of 9-Chloromethylphenanthrene is dominated by the reactivity of the

chloromethyl group. The chlorine atom is a good leaving group, and the adjacent benzylic

carbon is susceptible to attack, making the compound an excellent electrophile.[1]

Key Reaction Pathways:

e Nucleophilic Substitution: This is the most common reaction type. The chloromethyl group is

readily displaced by a wide range of nucleophiles (e.g., amines, alkoxides, cyanides, thiols),

enabling the synthesis of a diverse array of phenanthrene derivatives. This reactivity is

fundamental to its role as a building block in organic synthesis.[1][2]

» Radical Reactions: The compound can undergo radical reactions, a property that has been

harnessed to synthesize more complex molecules. For example, it is a known precursor in
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the formation of lepidopterene through free radical mechanisms.[1]

o Derivatization: In analytical chemistry, its reactivity is exploited for derivatization. It can be
used as a labeling agent, particularly for carboxylic acids, to introduce a fluorescent
phenanthrene moiety. This significantly enhances detection sensitivity in techniques like
High-Performance Liquid Chromatography (HPLC).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

e 1. Buy 9-Chloromethylphenanthrene | 951-05-3 [smolecule.com]
e 2. 9-(chloromethyl)phenanthrene | CAS:951-05-3 | Atomaxchem [en.atomaxchem.com]
e 3. 951-05-3|9-Chloromethylphenanthrene|BLD Pharm [bldpharm.com]

e 4. 9-Chlorophenanthrene (CAS 947-72-8) - Chemical & Physical Properties by Cheméo
[chemeo.com]

o 5. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
e 6. espublisher.com [espublisher.com]

» To cite this document: BenchChem. [An In-depth Technical Guide to 9-
Chloromethylphenanthrene: Properties, Synthesis, and Applications]. BenchChem, [2026].
[Online PDF]. Available at: [https://www.benchchem.com/product/b017407#physical-and-
chemical-properties-of-9-chloromethylphenanthrene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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